N-(4-ethylphenyl)-3-isopropoxybenzamide

• IUPAC Name: N-(4-ethylphenyl)-3-propan-2-yloxybenzamide
• InChI: InChI=1S/C18H21NO2/c1-4-14-8-10-16(11-9-14)19-18(20)15-6-5-7-17(12-15)21-13(2)3/h5-13H,4H2,1-3H3,(H,19,20)
• InChI Key: DFMFHIAPQPBMAA-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)NC(=O)C2=CC(=CC=C2)OC(C)C
• Molecular Formula: C18H21NO2
• Molecular Weight: 283.4 g/mol

Description

EIPB is a white to off-white crystalline powder that belongs to the class of benzamides. It is a relatively new compound that has been synthesized and studied for its potential use in scientific research. EIPB has been shown to have a wide range of biological activities, including anti-inflammatory, analgesic, and anticonvulsant effects.

Scientific Research Applications

EIPB has been studied for its potential use in a variety of scientific research applications. One area of interest is its potential as an anti-inflammatory agent. Studies have shown that EIPB can inhibit the production of pro-inflammatory cytokines, which are molecules that play a role in the inflammatory response. EIPB has also been shown to have analgesic effects, making it a potential candidate for the development of new pain medications.

Mechanism of Action

The exact mechanism of action of EIPB is not fully understood, but it is believed to act on the cannabinoid system in the body. Studies have shown that EIPB can bind to the CB1 receptor, which is a receptor that is involved in the regulation of pain, appetite, and mood. EIPB has also been shown to inhibit the activity of fatty acid amide hydrolase (FAAH), an enzyme that breaks down endogenous cannabinoids in the body.
Biochemical and Physiological Effects:
EIPB has been shown to have a variety of biochemical and physiological effects. In addition to its anti-inflammatory and analgesic effects, EIPB has been shown to have anticonvulsant effects, making it a potential candidate for the treatment of epilepsy. EIPB has also been shown to have antioxidant effects, which may be beneficial in the treatment of conditions such as Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One advantage of using EIPB in lab experiments is its relatively low toxicity compared to other compounds. EIPB has also been shown to have good solubility in a variety of solvents, making it easy to work with in the lab. However, one limitation of using EIPB is its limited availability, which may make it difficult to obtain for some researchers.

Future Directions

There are several future directions for research on EIPB. One area of interest is its potential use in the treatment of chronic pain conditions. EIPB has also been shown to have potential as an anti-cancer agent, making it a candidate for further study in this area. Additionally, research on the exact mechanism of action of EIPB may help to further elucidate its potential therapeutic uses.
In conclusion, EIPB is a promising compound that has gained attention in recent years for its potential use in scientific research. Its anti-inflammatory, analgesic, and anticonvulsant effects make it a potential candidate for the development of new medications. Further research is needed to fully understand its mechanism of action and potential therapeutic uses.

Synthesis Methods

EIPB can be synthesized using a variety of methods, including the reaction of 4-ethylphenylamine with 3-isopropoxybenzoyl chloride in the presence of a base such as triethylamine. The resulting product is then purified using methods such as recrystallization or chromatography.